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Compound of Interest

Compound Name: 2-Hydroxy-5-methyl-3-nitropyridine

Cat. No.: B188116 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-5-methyl-3-nitropyridine
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Hydroxy-5-methyl-3-nitropyridine. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Hydroxy-5-methyl-3-nitropyridine is classified as a hazardous chemical that can cause

skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[2][3] Therefore,

adherence to strict safety protocols and the use of appropriate personal protective equipment

are mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield worn over safety

glasses that meet ANSI Z87.1

or European Standard EN166

standards.[2][4][5]

To protect against splashes

and sprays that can cause

serious eye irritation.

Skin Protection

Chemically resistant gloves

(e.g., nitrile), a flame-resistant

lab coat, and closed-toe

shoes.[4][6]

To prevent skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dusts/aerosols are generated.

[3][7]

To prevent inhalation, which

may lead to respiratory

irritation.[2][3]

Quantitative Safety Data Summary:

Parameter Value Source

Flash Point No information available [1]

Autoignition Temperature No information available [1]

Upper Explosive Limit No data available [1]

Lower Explosive Limit No data available [1]

Vapor Pressure Negligible [8]

Specific Gravity Not available [8]

2. Safe Handling and Storage Procedures

Proper handling and storage are critical to minimize exposure risk.
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Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6][9]

Avoid all personal contact, including inhalation of dust or vapors.[8]

Do not eat, drink, or smoke when using this product.[1][10]

Wash hands thoroughly after handling.[1][10]

Keep containers securely sealed when not in use.[8]

Storage:

Store in a cool, dry, and well-ventilated area.[1][6]

Keep containers tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1][3]

3. Emergency and First Aid Protocols

In the event of exposure, immediate action is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.chemicalbook.com/msds/2-hydroxy-5-methyl-3-nitropyridine.htm
https://datasheets.scbt.com/sc-256160.pdf
https://www.fishersci.com/store/msds?partNumber=AC131991000&productDescription=2-%28HYDROXYMETHYL%29PYRIDIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/328msds_0769GjGhs07Div.3sds2-Hydroxy-5-methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC131991000&productDescription=2-%28HYDROXYMETHYL%29PYRIDIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/328msds_0769GjGhs07Div.3sds2-Hydroxy-5-methylpyridine.pdf
https://datasheets.scbt.com/sc-256160.pdf
https://www.fishersci.com/store/msds?partNumber=AC131991000&productDescription=2-%28HYDROXYMETHYL%29PYRIDIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.fishersci.com/store/msds?partNumber=AC131991000&productDescription=2-%28HYDROXYMETHYL%29PYRIDIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131991000&productDescription=2-%28HYDROXYMETHYL%29PYRIDIN+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Type First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][11] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1][11]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected skin with plenty of soap

and water for at least 15 minutes.[1][12] If skin

irritation occurs, get medical advice/attention.[1]

Inhalation

Move the exposed person to fresh air at once.

[12] If not breathing, give artificial respiration.[2]

If symptoms persist, call a physician.[1]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting. Call a poison center or

doctor/physician if you feel unwell.[1]

4. Spill and Disposal Management

A systematic approach to spill cleanup and waste disposal is essential to prevent

environmental contamination and further exposure.

Spill Response Workflow:
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size & Hazard Level)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or scoop into a suitable container)

Decontaminate the Area
(Wash with soap and water)

Package & Label Waste
(For approved disposal)

Report the Incident
(To Supervisor/EHS)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.[1][2]

Collect residues and place them in sealed, labeled containers for disposal.[8]

Do not let the product enter drains.[9]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling 2-Hydroxy-5-methyl-3-nitropyridine and ensure a safe laboratory environment.

Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Hydroxy-
5-methyl-3-nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188116#personal-protective-equipment-for-handling-
2-hydroxy-5-methyl-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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